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Compound of Interest

Compound Name: Cyclopentylacetyl chloride

Cat. No.: B075111

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 1122-99-2

This technical guide provides an in-depth overview of Cyclopentylacetyl chloride, a key
intermediate in pharmaceutical and chemical synthesis. It covers its chemical properties,
synthesis, and key reactions, with a focus on practical applications for research and
development.

Chemical and Physical Properties

Cyclopentylacetyl chloride is a colorless to pale yellow liquid.[1] It is known for its pungent
odor and is sensitive to moisture, reacting with water.[1][2] This reactivity is a key aspect of its
utility in organic synthesis.
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Property Value Reference
CAS Number 1122-99-2 [21[31[4][5]
Molecular Formula C7H11CIO [1112][3][5]
Molecular Weight 146.61 g/mol [2][3][6]
Boiling Point 57-58°C at 10 mmHg; 186°C (31071

at 760 mmHg
Density 1.087 g/cm3 [31[7]
Refractive Index 1.4622 - 1.4625 [21[31[7]
Flash Point 71.1°C [7]
Solubility Reacts with water [2][3]8]

Synthesis of Cyclopentylacetyl Chloride

The primary method for synthesizing Cyclopentylacetyl chloride is through the reaction of
cyclopentylacetic acid with a chlorinating agent, most commonly thionyl chloride.[1][9]

Experimental Protocol: Synthesis from
Cyclopentylacetic Acid

This protocol is based on a reported high-yield synthesis.[9]
Materials:

e Cyclopentaneacetic acid (50 g)

e Thionyl chloride (51 g)

e N,N-dimethylformamide (DMF) (2.9 ml)

Procedure:

 In a suitable reaction vessel, dissolve 50 g of cyclopentaneacetic acid in 2.9 ml of N,N-
dimethylformamide.
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o With stirring, add 51 g of thionyl chloride dropwise over a period of 15 minutes.

» Continue stirring the reaction mixture for an additional 60 minutes after the addition is
complete.

» Remove the excess thionyl chloride under reduced pressure (in vacuo).
« Distill the residual oil to obtain the final product.

Expected Yield: 55.4 g (97%) of Cyclopentylacetyl chloride, with a boiling point of 57°-58° C
at 10 mmHg.[9]

A logical workflow for this synthesis is depicted below.

(Cyclopentaneacetic Acid + Thionyl Chloride + DMF)

(Stirring and Reactior)

(Removal of Excess Thionyl Chloride (in vacuoD

Distillation

Cyclopentylacetyl Chloride

Click to download full resolution via product page

Caption: Synthesis workflow for Cyclopentylacetyl chloride.
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Key Reactions and Applications

Cyclopentylacetyl chloride is a versatile reagent primarily used as an intermediate in the
synthesis of more complex molecules, particularly in the pharmaceutical industry.[1][2][3][8] Its
reactivity is centered around the electrophilic acyl chloride group.

Nucleophilic Acyl Substitution

The chloride atom is a good leaving group, making the carbonyl carbon susceptible to attack by
nucleophiles. This is the basis for its most common applications.

e Amide Formation: Reacts with amines to form amides.[1]
o Ester Formation: Reacts with alcohols to form esters.[1]
o Hydrolysis: Reacts with water to produce cyclopentylacetic acid and hydrochloric acid.[1]

The general mechanism for nucleophilic acyl substitution is illustrated below.

[Cyclopentylacetyl Chloride + Nucleophile (Nu-H))

Nucleophilic Attack

El'etrahedral Intermediate)

hloride Elimination

Substituted Product + HCI

Click to download full resolution via product page

Caption: General mechanism of nucleophilic acyl substitution.

Other Significant Reactions
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» Friedel-Crafts Acylation: Used to introduce the cyclopentylacetyl group onto aromatic rings.

[1]

e Reduction: Can be reduced to form cyclopentylacetaldehyde using reducing agents like
lithium aluminum hydride.[1]

These reactions allow for the incorporation of the cyclopentylacetyl moiety into a wide array of
molecular scaffolds, which is valuable for the synthesis of novel compounds with potential
biological activity.[1]

Safety and Handling

Cyclopentylacetyl chloride is a corrosive and lachrymatory (tear-inducing) compound that
can cause severe skin burns and eye damage.[1][6][8][10] It is also combustible.[8]

Handling Precautions:
e Handle in a well-ventilated area, preferably in a fume hood.[1][10]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[1][10]

o Keep away from moisture, heat, sparks, and open flames.[2][8][10]

» Store in a cool, dry, and well-ventilated place in a tightly sealed container, preferably under
an inert gas.[2][8]

In case of exposure:

» Skin contact: Immediately flush with plenty of water for at least 15 minutes and remove
contaminated clothing. Seek immediate medical attention.[10]

» Eye contact: Immediately flush with plenty of water for at least 15 minutes, including under
the eyelids. Seek immediate medical attention.[10]

 Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.[10]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[10]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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